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For Researchers, Scientists, and Drug Development Professionals

Introduction
Fast Yellow AB, also known by its E number E105 and CAS number 2706-28-7, is a synthetic

azo dye.[1] Historically used as a food colorant, its application in food products has been

discontinued in Europe and the USA due to toxicological concerns.[2][3] It is still utilized in the

textile industry, cosmetics, and as a biological stain.[1] Accurate and reliable analytical methods

are crucial for monitoring its presence in various matrices to ensure consumer safety and

regulatory compliance.

This document provides detailed application notes and protocols for the analysis of Fast

Yellow AB using common analytical techniques, including High-Performance Liquid

Chromatography (HPLC), UV-Visible (UV-Vis) Spectroscopy, and Mass Spectrometry (MS).

Physicochemical Properties
A summary of the key physicochemical properties of Fast Yellow AB is presented in the table

below.
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High-Performance Liquid Chromatography (HPLC)
HPLC is a primary technique for the sensitive and specific determination of Fast Yellow AB.[1]

It is often coupled with a UV-Vis or Diode Array Detector (DAD) for quantification and can be

combined with mass spectrometry (HPLC-MS) for enhanced specificity and identification of

degradation products.[1]

Experimental Protocol: HPLC Analysis of Fast Yellow AB
Objective: To quantify Fast Yellow AB in a sample matrix using reversed-phase HPLC with UV

detection.

Instrumentation:

Standard HPLC system equipped with a UV-Vis or Diode Array Detector (DAD).[1]

Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[1]

Reagents:

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Ammonium acetate

Deionized water
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Fast Yellow AB analytical standard

Procedure:

Mobile Phase Preparation:

Prepare a buffer solution (e.g., 20 mM ammonium acetate in water).[1]

The mobile phase typically consists of a gradient elution using the aqueous buffer and an

organic solvent like acetonitrile or methanol.[1]

Standard Solution Preparation:

Accurately weigh a precise amount of Fast Yellow AB analytical standard.

Dissolve it in the mobile phase or a suitable solvent to prepare a stock solution of known

concentration (e.g., 100 µg/mL).

Prepare a series of calibration standards by diluting the stock solution.

Sample Preparation:

Sample preparation is matrix-dependent. For liquid samples like drinks, filtration through a

0.45 µm filter may be sufficient.[6]

For solid samples, an extraction step may be necessary. Solid-phase extraction (SPE) can

be used to remove interfering substances and concentrate the analyte.[1]

Chromatographic Conditions:

Column: C18 reversed-phase column.[1][7]

Mobile Phase: Gradient elution with an aqueous buffer and organic solvent.[1][7] The

specific gradient program will depend on the sample matrix and desired separation.[1]

Flow Rate: Typically 1.0 mL/min.

Injection Volume: 10-20 µL.
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Column Temperature: Ambient or controlled (e.g., 30 °C).

Detection: UV detection at the maximum absorbance wavelength (λmax) of Fast Yellow
AB, which is approximately 420 nm.[1][4]

Analysis:

Inject the calibration standards to construct a calibration curve by plotting peak area

versus concentration.

Inject the prepared sample solutions.

Determine the concentration of Fast Yellow AB in the sample by comparing its peak area

to the calibration curve.

HPLC Analysis Workflow

🔒 FULL PROTOCOL TRUNCATED
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Caption: General workflow for the HPLC analysis of Fast Yellow AB.

UV-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is a simpler and more cost-effective method for the quantification of Fast

Yellow AB, particularly in less complex matrices.[1]
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Experimental Protocol: Spectrophotometric
Determination of Fast Yellow AB
Objective: To determine the concentration of Fast Yellow AB in a clear liquid sample using UV-

Vis spectroscopy.

Instrumentation:

UV-Vis Spectrophotometer

Reagents:

Deionized water or a suitable buffer

Fast Yellow AB analytical standard

Procedure:

Standard Solution Preparation:

Prepare a stock solution of Fast Yellow AB of known concentration in deionized water or

the chosen buffer.

Prepare a series of standard solutions of decreasing concentrations by serial dilution.

Calibration Curve Construction:

Measure the absorbance of each standard solution at the maximum absorbance

wavelength (λmax) of approximately 420 nm.[1][4]

Plot a calibration curve of absorbance versus concentration.

Sample Analysis:

Prepare the sample solution, performing any necessary dilutions to ensure the

absorbance falls within the linear range of the calibration curve.

Measure the absorbance of the sample solution at 420 nm.
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Determine the concentration of Fast Yellow AB in the sample by interpolating its

absorbance on the calibration curve.

UV-Vis Spectroscopy Workflow
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Caption: Workflow for the spectrophotometric determination of Fast Yellow AB.

Mass Spectrometry (MS)
Mass spectrometry is a powerful tool for confirming the identity of Fast Yellow AB and for

identifying its degradation products.[8] It is typically used in conjunction with a separation

technique like HPLC (LC-MS).

Analytical Approach: LC-MS/MS
Objective: To confirm the molecular weight and fragmentation pattern of Fast Yellow AB.

Instrumentation:

Liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS) with an

electrospray ionization (ESI) source.[8]

Procedure:
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Sample Introduction: A solution of Fast Yellow AB is introduced into the ESI source.

Ionization: Electrospray ionization in negative-ion mode is suitable for sulfonated azo dyes

like Fast Yellow AB. The expected molecular ions would be [M-2Na+2H]²⁻ or [M-Na+H]⁻.[8]

Mass Analysis (MS1): The mass-to-charge ratio of the parent ion is determined.

Fragmentation (MS/MS): Tandem mass spectrometry can be used to induce fragmentation. A

key fragmentation pathway for azo dyes is the cleavage of the azo bond (-N=N-).[8]

Fragment Ion Analysis (MS2): The mass-to-charge ratios of the resulting fragment ions are

determined, providing structural information.

Logical Relationship in LC-MS/MS Analysis
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Caption: Logical flow of analysis in an LC-MS/MS experiment for Fast Yellow AB.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While detailed, specific NMR data for Fast Yellow AB is not readily available in the provided

search results, general expected chemical shift regions can be estimated for structural

confirmation.[8]
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Estimated ¹H and ¹³C NMR Chemical Shifts
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Experimental Protocol: NMR Spectroscopy

Objective: To acquire ¹H and ¹³C NMR spectra of Fast Yellow AB for structural confirmation.

Materials:

Fast Yellow AB

NMR spectrometer

NMR tubes

Deuterated solvent (e.g., D₂O or DMSO-d₆)

Internal standard (e.g., TMS or DSS)

Procedure:

Sample Preparation: Dissolve an appropriate amount of Fast Yellow AB in a deuterated

solvent in an NMR tube. Add a small amount of an internal standard.[8]

Spectral Acquisition: Tune and shim the NMR spectrometer. Acquire the ¹H NMR spectrum,

followed by the ¹³C NMR spectrum, which may require longer acquisition times.[8]
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Data Analysis: Integrate the signals in the ¹H NMR spectrum to determine proton ratios.

Correlate the chemical shifts in both spectra to the molecular structure.[8]

Conclusion
The analytical methods described provide a robust framework for the detection, quantification,

and structural confirmation of Fast Yellow AB. The choice of method will depend on the

specific requirements of the analysis, including the sample matrix, required sensitivity, and the

need for structural information. For routine quantification in simple matrices, UV-Vis

spectroscopy is a viable option. For more complex samples and regulatory purposes, HPLC

with UV or MS detection is the preferred method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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